Cas no 1795-56-8 (Butanedioic acid,2-mercapto-, 1,4-dimethyl ester)

• Product Name: Butanedioic acid,2-mercapto-, 1,4-dimethyl ester
• CAS No: 1795-56-8
• MF: C₆H₁₀O₄S
• MW: 178.206201076508
• CID: 199011
• PubChem ID: 95335
• Update Time: 2025-04-19

Butanedioic acid,2-mercapto-, 1,4-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-mercapto-, 1,4-dimethyl ester
• dimethyl 2-sulfanylbutanedioate
• dimethyl mercaptosuccinate
• 2-Mercapto-bernsteinsaeure-dimethylester
• BRN 1908706
• Butanedioic acid, mercapto-, dimethyl ester
• dimethyl 2-sulfanylsuccinate
• dimethyl mercaptosuccinic acid
• Dimethyl thiomalate
• Dimethyl-mercaptosuccinat
• dimethylthiomaleate
• EINECS 217-277-0
• Succinic acid, mercapto-, dimethyl ester
• USAF ND-61
• NSC2379
• NSC 2379
• SCHEMBL8576325
• 1795-56-8
• NS00047177
• NSC-2379
• WLN: 1OVYSH1VO1
• DTXSID301311483
• dimethyl 2-mercaptosuccinate

• Inchi： 1S/C6H10O4S/c1-9-5(7)3-4(11)6(8)10-2/h4,11H,3H2,1-2H3
• InChI Key： WTRNXHQNTGJCBK-UHFFFAOYSA-N
• SMILES： SC(C(=O)OC)CC(=O)OC

Computed Properties

• Exact Mass: 178.03
• Monoisotopic Mass: 178.029979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6
• XLogP3: 0.3

Experimental Properties

• Density: 1.196
• Boiling Point: 251.5°Cat760mmHg
• Flash Point: 145.6°C
• PSA: 52.6
• LogP: 0.02090